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Compound of Interest

Compound Name: Fenoprofen Calcium hydrate

Cat. No.: B1672520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenoprofen, a non-steroidal anti-inflammatory drug (NSAID), operates primarily through the

non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][2][3] This

inhibition curtails the synthesis of prostaglandins, key mediators of inflammation, pain, and

fever.[1][4] The calcium salt hydrate form of Fenoprofen is frequently utilized in research

settings for investigating its therapeutic potential in conditions such as rheumatoid arthritis and

osteoarthritis.[5][6] Accurate and consistent preparation of stock solutions is a critical first step

for reliable in vitro and in vivo experimental outcomes. These application notes provide detailed

protocols for the preparation and storage of Fenoprofen Calcium hydrate stock solutions and

summarize its solubility in various common laboratory solvents.

Data Presentation: Solubility and Storage
Proper solvent selection is crucial for the effective use of Fenoprofen Calcium hydrate in

experimental assays. The following tables summarize the solubility of Fenoprofen Calcium
hydrate in various solvents and recommended storage conditions for the solid compound and

its stock solutions.

Table 1: Solubility of Fenoprofen Calcium Hydrate
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Solvent Solubility
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
≥ 100 mg/mL[7] 358.01 mM[7]

Use fresh, moisture-

free DMSO for best

results.[8]

Dimethylformamide

(DMF)
~33 mg/mL[6][9] ~118.14 mM

Purge with an inert

gas.[9]

Water 1 mg/mL[7] 3.58 mM[7]

Requires sonication

for dissolution.[7]

Sparingly soluble in

aqueous buffers.[9]

Ethanol (95%) ~15 mg/mL[5] ~53.70 mM

Methanol 7.5 mg/mL[10] 26.85 mM

DMSO:PBS (pH 7.2)

(1:8)
~0.11 mg/mL[6][9] ~0.39 mM

For aqueous buffer

applications, first

dissolve in DMSO

then dilute.[9]

Molecular Weight of Fenoprofen Calcium hydrate (C15H14O3.1/2Ca.H2O) is 279.32 g/mol .

[7]

Table 2: Storage and Stability
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Form
Storage
Temperature

Duration Notes

Crystalline Solid -20°C[8][9] ≥ 4 years[6][9]

Store sealed and

away from moisture.

[7]

In Solvent -80°C[7][8] 1 year[8]

Aliquot to avoid

repeated freeze-thaw

cycles.[8]

In Solvent -20°C[7][8] 1 month[7][8]
Sealed storage, away

from moisture.[7]

Aqueous Solution Room Temperature
Not recommended for

more than one day.[9]

Experimental Protocols
The following protocols provide step-by-step instructions for the preparation of Fenoprofen
Calcium hydrate stock solutions for both in vitro and in vivo applications.

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO (for in vitro use)
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in cell culture media or aqueous buffers for in vitro assays.

Materials:

Fenoprofen Calcium hydrate (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
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Procedure:

Weighing: Accurately weigh the desired amount of Fenoprofen Calcium hydrate powder in

a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., for a 100 mM stock solution, add 3.58 µL of DMSO per mg of

Fenoprofen Calcium hydrate).

Dissolution: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming (e.g., 37°C water bath) may be used to aid dissolution, but avoid overheating.

Sterilization (Optional): If required for your application, sterilize the stock solution by filtering

it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 1 year).[7][8]

Protocol 2: Preparation of Stock Solution for in vivo
Administration
This protocol describes the preparation of a Fenoprofen Calcium hydrate solution suitable for

in vivo administration, using a vehicle of DMSO and other solubilizing agents.

Materials:

Fenoprofen Calcium hydrate

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes
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Vortex mixer

Procedure:

Initial Dissolution: Prepare a primary stock solution by dissolving Fenoprofen Calcium
hydrate in DMSO.

Vehicle Preparation: In a separate sterile tube, prepare the vehicle by adding the

components in the following order, ensuring each component is fully mixed before adding the

next:

10% DMSO

40% PEG300

5% Tween-80

45% saline

Final Formulation: Add the appropriate volume of the primary Fenoprofen Calcium hydrate
DMSO stock to the prepared vehicle to achieve the final desired concentration for injection.

The solubility in this vehicle is ≥ 2.5 mg/mL (8.95 mM).[7]

Administration: The final solution should be clear and administered immediately after

preparation.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Experimental Workflow for Fenoprofen Calcium Hydrate Stock Preparation

Preparation
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Application

1. Weigh Fenoprofen
Calcium Hydrate

2. Add appropriate solvent
(e.g., DMSO)

3. Vortex/Sonicate
until dissolved

4. Sterile filter
(optional)

7. Dilute in culture media
or vehicle for use

For immediate use
5. Aliquot into

single-use tubes

6. Store at -20°C or -80°C
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Caption: Workflow for preparing Fenoprofen Calcium hydrate stock solutions.
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Fenoprofen's Mechanism of Action: Inhibition of the
Cyclooxygenase Pathway

Simplified Signaling Pathway of Fenoprofen Action
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Caption: Fenoprofen inhibits COX enzymes, blocking prostaglandin synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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